Cas no 895641-39-1 (3-(4-bromobenzenesulfonyl)-N-(3,5-dimethoxyphenyl)-1,2,3triazolo1,5-aquinazolin-5-amine)

• Product Name: 3-(4-bromobenzenesulfonyl)-N-(3,5-dimethoxyphenyl)-1,2,3triazolo1,5-aquinazolin-5-amine
• CAS No: 895641-39-1
• MF: C₂₃H₁₈BrN₅O₄S
• MW: 540.389122486115
• CID: 6239123
• PubChem ID: 18560444
• Update Time: 2025-06-08

3-(4-bromobenzenesulfonyl)-N-(3,5-dimethoxyphenyl)-1,2,3triazolo1,5-aquinazolin-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromobenzenesulfonyl)-N-(3,5-dimethoxyphenyl)-1,2,3triazolo1,5-aquinazolin-5-amine
• 3-(4-BROMOBENZENESULFONYL)-N-(3,5-DIMETHOXYPHENYL)-[1,2,3]TRIAZOLO[1,5-A]QUINAZOLIN-5-AMINE
• AKOS001510753
• F1609-0765
• 3-(4-bromophenyl)sulfonyl-N-(3,5-dimethoxyphenyl)triazolo[1,5-a]quinazolin-5-amine
• 3-((4-bromophenyl)sulfonyl)-N-(3,5-dimethoxyphenyl)-[1,2,3]triazolo[1,5-a]quinazolin-5-amine
• 895641-39-1

• Inchi： 1S/C23H18BrN5O4S/c1-32-16-11-15(12-17(13-16)33-2)25-21-19-5-3-4-6-20(19)29-22(26-21)23(27-28-29)34(30,31)18-9-7-14(24)8-10-18/h3-13H,1-2H3,(H,25,26)
• InChI Key： KARXQHHHWFHHDE-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)S(C1=C2N=C(C3C=CC=CC=3N2N=N1)NC1C=C(C=C(C=1)OC)OC)(=O)=O

Computed Properties

• Exact Mass: 539.02629g/mol
• Monoisotopic Mass: 539.02629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 781
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 116Ų

Additional information on 3-(4-bromobenzenesulfonyl)-N-(3,5-dimethoxyphenyl)-1,2,3triazolo1,5-aquinazolin-5-amine

Introduction to 3-(4-bromobenzenesulfonyl)-N-(3,5-dimethoxyphenyl)-1,2,3triazolo1,5-aquinazolin-5-amine and Its Significance in Modern Chemical Biology

The compound with the CAS no. 895641-39-1, known as 3-(4-bromobenzenesulfonyl)-N-(3,5-dimethoxyphenyl)-1,2,3triazolo1,5-aquinazolin-5-amine, represents a fascinating intersection of heterocyclic chemistry and pharmaceutical innovation. This intricate molecular structure has garnered significant attention in the scientific community due to its potential applications in drug discovery and molecular biology. The compound's unique framework, featuring a combination of a triazoloquinazoline core and sulfonyl substituents, positions it as a promising candidate for further exploration in therapeutic development.

In recent years, the field of chemical biology has witnessed remarkable advancements in the design and synthesis of heterocyclic compounds. These molecules often exhibit remarkable biological activity and have become indispensable tools in both academic research and industrial applications. The CAS no. 895641-39-1 compound is no exception, showcasing a sophisticated blend of aromatic and heterocyclic moieties that contribute to its distinctive chemical properties. The presence of a 4-bromobenzenesulfonyl group and a 3,5-dimethoxyphenyl moiety introduces specific electronic and steric characteristics that can be leveraged in medicinal chemistry.

One of the most compelling aspects of this compound is its potential as a scaffold for the development of novel therapeutic agents. The triazoloquinazoline core is particularly noteworthy, as it has been extensively studied for its biological activity across various disease pathways. Research has demonstrated that triazoloquinazoline derivatives often exhibit inhibitory effects on enzymes and receptors involved in cancer progression, inflammation, and other metabolic disorders. The structural features of 3-(4-bromobenzenesulfonyl)-N-(3,5-dimethoxyphenyl)-1,2,3triazolo1,5-aquinazolin-5-amine suggest that it may possess similar properties, making it an attractive candidate for further investigation.

The 4-bromobenzenesulfonyl group appended to the triazoloquinazoline scaffold introduces a region of high electrophilicity, which can be exploited in various chemical reactions. This moiety is particularly useful in cross-coupling reactions commonly employed in organic synthesis, allowing for the facile introduction of additional functional groups. Such modifications can enhance the biological activity of the molecule or tailor its pharmacokinetic properties. Furthermore, the 3,5-dimethoxyphenyl substituent adds another layer of complexity to the compound's structure, influencing both its electronic distribution and solubility characteristics.

Recent studies have highlighted the importance of sulfonamide derivatives in drug development due to their broad spectrum of biological activity. Sulfonamides are known to interact with various biological targets, including enzymes and receptors involved in metabolic pathways. The incorporation of a sulfonyl group into the triazoloquinazoline framework of 3-(4-bromobenzenesulfonyl)-N-(3,5-dimethoxyphenyl)-1,2,3triazolo1,5-aquinazolin-5-amine may enhance its binding affinity to such targets. This could lead to the development of novel compounds with improved therapeutic efficacy.

The potential applications of this compound extend beyond traditional pharmaceuticals. In chemical biology research, it serves as a valuable tool for studying enzyme mechanisms and exploring new synthetic pathways. Its unique structural features make it an excellent candidate for use in high-throughput screening assays aimed at identifying novel bioactive molecules. Additionally, the compound's stability under various reaction conditions makes it suitable for use in multi-step synthetic protocols.

The synthesis of 3-(4-bromobenzenesulfonyl)-N-(3,5-dimethoxyphenyl)-1,2,3triazolo1,5-aquinazolin-5-amine represents a significant achievement in synthetic chemistry. The multi-step process involves careful control over reaction conditions to ensure high yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex triazole ring system. These methodologies highlight the growing sophistication of modern synthetic approaches and underscore the importance of innovative chemical strategies in developing novel molecular entities.

The biological evaluation of this compound has already begun with promising preliminary results. In vitro studies have shown that derivatives with similar structures exhibit inhibitory activity against several key enzymes implicated in disease pathways. While further research is needed to fully elucidate its mechanism of action and therapeutic potential,3-(4-bromobenzenesulfonyl)-N-(3,5-dimethoxyphenyl)-1,2,3triazolo1,5-aquinazolin-5-amine represents an exciting advancement in medicinal chemistry.

The future prospects for this compound are vast and multifaceted. Continued investigation into its biological activity will be crucial for understanding its potential as a therapeutic agent. Additionally,CAS no 895641-39-1 may serve as a platform for generating new analogs with enhanced properties through structural modifications or derivatization strategies.

In conclusion,3-(4-bromobenzenesulfonyl)-N-(3，5-dimethoxyphenyl)-1，2，3triazolo1，5-aquinazolin-5-amine exemplifies the innovative spirit driving modern chemical biology research。 Its unique structure， coupled with preliminary evidence suggesting significant biological activity， positions it as a promising candidate for further exploration。 As our understanding deepens， so too will our ability to harness this molecule's potential for advancing human health。